Cas no 1804574-60-4 (4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine)

4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with a unique substitution pattern, combining amino, cyano, iodo, and trifluoromethoxy functional groups. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (cyano, trifluoromethoxy) and electron-donating (amino) groups enhances its versatility in cross-coupling reactions, nucleophilic substitutions, and heterocyclic transformations. The iodine moiety facilitates further functionalization via metal-catalyzed couplings, while the trifluoromethoxy group contributes to metabolic stability and lipophilicity. Its well-defined reactivity profile and synthetic utility make it a preferred building block for constructing complex molecules in medicinal chemistry and material science applications.

4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine structure

1804574-60-4 structure

Product Name:4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine

CAS No:1804574-60-4

MF:C₇H₃F₃IN₃O

MW:329.01790356636

CID:4801518

Update Time:2025-06-08

4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine
- Inchi： 1S/C7H3F3IN3O/c8-7(9,10)15-6-3(13)1-5(11)14-4(6)2-12/h1H,(H2,13,14)
- InChI Key： YAAPJGFXOAXKDE-UHFFFAOYSA-N
- SMILES： IC1=CC(=C(C(C#N)=N1)OC(F)(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 276
XLogP3: 2.1
Topological Polar Surface Area: 71.9

4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A026003549-500mg	4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine	1804574-60-4	97%	500mg	$980.00	2022-04-02
Alichem	A026003549-1g	4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine	1804574-60-4	97%	1g	$1,831.20	2022-04-02

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Additional information on 4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1804574-60-4)

4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1804574-60-4) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique substitution pattern, including an amino group, a cyano group, an iodo substituent, and a trifluoromethoxy moiety. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The structural complexity of 4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role as a building block for kinase inhibitors and antiviral agents, given the increasing demand for novel therapeutics in the post-pandemic era. The compound's iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a hot topic in modern synthetic chemistry.

In recent years, the compound has been explored for its potential in crop protection formulations, aligning with the global focus on sustainable agriculture. Its trifluoromethoxy group is known to enhance lipophilicity, a property highly sought after in agrochemicals for improved bioavailability. This aligns with the growing trend of green chemistry and precision farming, topics frequently searched by professionals in the field.

The synthesis of 4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine typically involves multi-step procedures, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality assurance, reflecting the industry's emphasis on quality-by-design (QbD) principles. These aspects are frequently queried in academic and industrial forums, highlighting the compound's relevance in current research.

From a commercial perspective, CAS No. 1804574-60-4 is available in limited quantities due to its specialized nature. Suppliers often highlight its use in high-throughput screening (HTS) and medicinal chemistry projects, addressing the needs of pharmaceutical companies investing in AI-driven drug discovery. This connection to cutting-edge technologies makes it a trending subject in scientific literature and patent filings.

Environmental and safety profiles of 4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine are also under scrutiny, as regulatory bodies worldwide tighten guidelines for chemical usage. Researchers are investigating its biodegradability and ecotoxicology, topics that resonate with the public's growing environmental consciousness. These studies are often cited in discussions about responsible innovation in the chemical industry.

In conclusion, 4-Amino-2-cyano-6-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1804574-60-4) represents a compelling case study in the intersection of chemistry, biology, and technology. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in scientific discourse and industrial applications.